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Compound of Interest

Compound Name: SC 44914

Cat. No.: B1680871

An extensive search for the compound designated as SC 44914 has yielded no identifiable
information within the public domain, including scientific literature, clinical trial registries, or
pharmaceutical development databases. This prevents a direct head-to-head comparison with
the well-established glycopeptide antibiotic, vancomycin.

The designation "SC 44914" does not correspond to any known investigational or approved
therapeutic agent. It is possible that this is an internal, preclinical code that has not been
publicly disclosed, a discontinued compound, or an erroneous identifier.

While a direct comparison is not feasible, this guide will provide a comprehensive overview of
vancomycin, including its mechanism of action, antibacterial spectrum, and relevant clinical
data, to serve as a valuable resource for researchers, scientists, and drug development
professionals.

Vancomycin: A Detailed Profile

Vancomycin is a glycopeptide antibiotic that has been a cornerstone in the treatment of serious
infections caused by Gram-positive bacteria for several decades.[1][2][3][4][5]

Mechanism of Action

Vancomycin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5]
[6] Specifically, it binds with high affinity to the D-alanyl-D-alanine terminus of peptidoglycan
precursors.[1] This binding physically obstructs the transglycosylation and transpeptidation
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steps in peptidoglycan polymerization, thereby preventing the formation of a stable cell wall
and leading to bacterial cell lysis.[1][6]

The mechanism of action of vancomycin is distinct from that of beta-lactam antibiotics, which
target penicillin-binding proteins. This difference in mechanism allows vancomycin to be
effective against many bacteria that are resistant to penicillins and cephalosporins.[4][5]

Vancomycin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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